Cas no 111128-27-9 ((2Z,8E,10E,14S)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol)
111128-27-9 structure
Product Name:(2Z,8E,10E,14S)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol
CAS No:111128-27-9
MF:C17H22O2
MW:258.355385303497
CID:182343
PubChem ID:44613554
Update Time:2025-09-23
(2Z,8E,10E,14S)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol Chemical and Physical Properties
Names and Identifiers
-
- 2,8,10-Heptadecatriene-4,6-diyne-1,14-diol,(14S,2Z,8E,10E)-
- (2Z,8E,10E)-heptadeca-2,8,10-trien-4,6-diyne-1,14-diol
- (+)-Heptadeca-2t,8t,10t-trien-4,6-diin-1,14-diol
- (+)-Heptadeca-2t,8t,10t-trien-4,6-diin-1,14-diol, Oenanthotoxin
- (+)-heptadeca-2t,8t,10t-triene-4,6-diyne-1,14-diol
- 14-Hydroxy-bupleurynol
- 2,8,10-HEPTADECATRIENE-4,6-DIYNE-1,14-DIOL, (Z,E,E)-
- AC1O5KFJ
- LS-74187
- Oenanthotoxin
- bupleurotoxin
- (+)-BUPLEUROTOXIN
- Q27259060
- 47M62W36U4
- 111128-27-9
- 2,8,10-HEPTADECATRIENE-4,6-DIYNE-1,14-DIOL, (14S,2Z,8E,10E)-
- UNII-47M62W36U4
- (2Z,8E,10E,14S)-heptadeca-2,8,10-trien-4,6-diyne-1,14-diol
- CHEMBL1092811
- (2Z,8E,10E,14S)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol
-
- Inchi: 1S/C17H22O2/c1-2-14-17(19)15-12-10-8-6-4-3-5-7-9-11-13-16-18/h4,6,8,10-11,13,17-19H,2,12,14-16H2,1H3/b6-4+,10-8+,13-11-/t17-/m0/s1
- InChI Key: UPXPHJXYZGEBCW-PFTJZPSUSA-N
- SMILES: O[C@H](CC/C=C/C=C/C#CC#C/C=C\CO)CCC
Computed Properties
- Exact Mass: 258.16206
- Monoisotopic Mass: 258.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
- XLogP3: 3.4
Experimental Properties
- Density: 1.025
- Boiling Point: 458.7°Cat760mmHg
- Flash Point: 213.8°C
- Refractive Index: 1.547
- PSA: 40.46
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
(2Z,8E,10E,14S)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2Z,8E,10E,14S)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H281320-1mg |
(2Z,8E,10E,14S)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol |
111128-27-9 | 1mg |
$207.00 | 2023-05-18 | ||
| TRC | H281320-10mg |
(2Z,8E,10E,14S)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol |
111128-27-9 | 10mg |
$1642.00 | 2023-05-18 |
(2Z,8E,10E,14S)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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